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For Immediate Release

Orsay, France - A comprehensive technical guide released today delves into the isotopic

composition and remarkable stability of Bismuth-209 (²⁰⁹Bi), an isotope once considered the

heaviest stable nucleus. This document provides researchers, scientists, and drug

development professionals with a detailed analysis of its properties, the experimental evidence

of its ultra-long-lived radioactivity, and the methodologies used in this discovery.

Natural bismuth is unique in that it is considered a monoisotopic element, composed entirely

of a single isotope: ²⁰⁹Bi. For decades, ²⁰⁹Bi was celebrated as the heaviest stable isotope in

existence. However, theoretical models predicted its metastability, suggesting it should undergo

alpha decay. This was experimentally confirmed in 2003 by a team at the Institut

d'Astrophysique Spatiale in Orsay, France, who detected the faint alpha decay of ²⁰⁹Bi,

revealing its true nature as a primordial radionuclide with an exceptionally long half-life.

Isotopic and Decay Properties of Bismuth-209
The following table summarizes the key quantitative data regarding the isotopic composition

and decay characteristics of Bismuth-209.
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Property Value

Natural Abundance 100%

Atomic Mass 208.9803987 u

Protons (Z) 83

Neutrons (N) 126

Decay Mode Alpha (α) Decay

Decay Product Thallium-205 (²⁰⁵Tl)

Half-Life (t₁/₂) (2.01 ± 0.08) x 10¹⁹ years

Decay Energy 3.137 MeV

Specific Activity ~3.16 x 10⁻⁶ Bq/g

The half-life of Bismuth-209 is more than a billion times the estimated age of the universe,

making its radioactivity practically negligible and undetectable by conventional means for most

applications.[1][2][3][4] This extreme stability is attributed to its nucleus having a "magic

number" of 126 neutrons.[2]

The Alpha Decay of Bismuth-209
The alpha decay of Bismuth-209 is a quantum tunneling phenomenon where the nucleus

emits an alpha particle (a helium nucleus, ⁴He) to transition to a more stable state, becoming

Thallium-205.
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(t₁/₂ ≈ 2.01 x 10¹⁹ years)
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Alpha decay pathway of Bismuth-209 to Thallium-205.

Experimental Protocol: Detection of ²⁰⁹Bi Alpha
Decay
The groundbreaking 2003 experiment that first detected the alpha decay of Bismuth-209

utilized a highly sensitive technique involving scintillating bolometers operating at cryogenic

temperatures.[1]

Objective: To detect the low-energy alpha particles emitted from the decay of ²⁰⁹Bi and

measure its half-life.

Materials and Equipment:

Detector: A scintillating bolometer composed of bismuth germanate (Bi₄Ge₃O₁₂, BGO)

crystals. Two measurements were performed with detectors containing 31 grams and 62

grams of bismuth.[3]

Secondary Detector: A thin germanium disk to register scintillation light from particle

interactions.
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Cryogenic System: A dilution refrigerator capable of cooling the detectors to 20 millikelvin

(mK).

Reflecting Cavity: To enclose the detectors and maximize light collection.

Data Acquisition System: To record voltage pulses corresponding to energy deposition.

Methodology:

Detector Cooling: The BGO crystal and the germanium light detector were placed inside a

reflecting cavity and cooled to an operating temperature of 20 mK using a dilution

refrigerator.

Alpha Particle Detection: When a ²⁰⁹Bi nucleus within the BGO crystal decays, the emitted

alpha particle deposits its energy within the crystal, causing a minute increase in

temperature.

Signal Transduction: This temperature rise is measured as a voltage pulse, with the

amplitude of the pulse being directly proportional to the energy of the alpha particle.

Scintillation Light Detection: Simultaneously, the alpha particle interaction in the BGO crystal

produces a faint flash of light (scintillation). This light is detected by the adjacent germanium

photodetector.

Coincidence Measurement: The coincident detection of a heat signal (from the BGO) and a

light signal (from the germanium detector) provides a clear signature of an alpha decay

event, effectively discriminating against background radiation.

Data Collection: The experiment was run for a period of five days, during which 128 alpha

decay events were recorded.[3]

Energy Spectrum Analysis: The energy of the detected alpha particles was measured to be

3.14 MeV.[3]

Half-Life Calculation: By knowing the number of bismuth atoms in the detector and the

number of decay events observed over the measurement period, the half-life was calculated

to be approximately 1.9 x 10¹⁹ years.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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